N'-(2-Methoxyethyl)-N,N-dimethylpropane-1,3-diamine
Cat. No. B1274170
Key on ui cas rn:
84176-68-1
M. Wt: 160.26 g/mol
InChI Key: ZRBJURRZDDZZAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:2][N:3]([CH2:4][CH2:5][CH2:6][Cl:7])[CH3:8].[CH3:9][O:10][CH2:11][CH2:12][NH2:13].[ClH:1]>>[CH3:2][N:3]([CH2:4][CH2:5][CH2:6][NH:13][CH2:12][CH2:11][O:10][CH3:9])[CH3:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)CCCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COCCNCCCN(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
